Cas no 53657-29-7 (Sitoindoside II)

• Product Name: Sitoindoside II
• CAS No: 53657-29-7
• MF: C₅₃H₉₂O₇
• MW: 841.293397903442
• CID: 369910
• PubChem ID: 16058264
• Update Time: 2025-10-28

Sitoindoside II Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, (3b)-stigmast-5-en-3-yl,6-(9Z)-9-octadecenoate
• [(2R,3S,4S,5R,6R)-6-[[(3S,8S,9S,10R,13R,14S,17R)-17-[(2R,5S)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-3,4,5-trihydrox
• sitoindoside II
• 3-O-[(6′-O-oleoyl)-β-D-glucopyranosyl] sitosterol; 18:1 sitosteryl glucose
• DTXSID101317097
• 53657-29-7
• [(2R,3S,4S,5R,6R)-6-[[(3S,8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-3,4,5-trihydroxyoxan-2-yl]methyl (Z)-octadec-9-enoate
• Sitoindoside II

• Inchi： 1S/C53H92O7/c1-8-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-47(54)58-36-46-48(55)49(56)50(57)51(60-46)59-41-31-33-52(6)40(35-41)27-28-42-44-30-29-43(53(44,7)34-32-45(42)52)38(5)25-26-39(9-2)37(3)4/h16-17,27,37-39,41-46,48-51,55-57H,8-15,18-26,28-36H2,1-7H3/b17-16-/t38-,39-,41+,42+,43-,44+,45+,46-,48-,49+,50-,51-,52+,53-/m1/s1
• InChI Key： MEEONOMPSMYAQO-MBEOCFQISA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(CCCCCCC/C=C\CCCCCCCC)=O)O1)O)O)O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CC[C@@H](CC)C(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 840.684305
• Monoisotopic Mass: 840.684305
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 60
• Rotatable Bond Count: 26
• Complexity: 1330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105
• XLogP3: 15.2

Experimental Properties

• Density: 1.05
• Boiling Point: 832°C at 760 mmHg
• Flash Point: 222.1°C
• Refractive Index: 1.532

Sitoindoside II Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives

Additional information on Sitoindoside II

Comprehensive Analysis of Sitoindoside II (CAS No. 53657-29-7): A Natural Bioactive Compound with Therapeutic Potential

In the realm of natural bioactive compounds, Sitoindoside II (CAS No. 53657-29-7) has garnered significant attention due to its potential therapeutic applications. This compound, classified as a phytosterol glycoside, is derived from plant sources and exhibits a range of biological activities. Researchers and healthcare professionals are increasingly interested in its role in anti-inflammatory, antioxidant, and immunomodulatory processes, making it a subject of intense study in modern pharmacology.

The growing demand for natural remedies and plant-derived therapeutics has propelled Sitoindoside II into the spotlight. With consumers increasingly seeking alternatives to synthetic drugs, compounds like Sitoindoside II offer a promising avenue for holistic health solutions. Its potential benefits in managing chronic inflammation and supporting immune system function align with current health trends, such as preventive medicine and integrative healthcare.

From a chemical perspective, Sitoindoside II (CAS No. 53657-29-7) is characterized by its unique steroidal saponin structure. This molecular configuration contributes to its bioavailability and biological activity, enabling it to interact with cellular receptors and signaling pathways. Studies suggest that its mechanism of action may involve modulation of NF-κB signaling, a key pathway in inflammatory responses, which explains its potential in addressing conditions like arthritis and metabolic disorders.

The pharmacokinetic properties of Sitoindoside II are another area of active research. Scientists are investigating its absorption, distribution, metabolism, and excretion profiles to optimize its therapeutic use. Recent advancements in drug delivery systems, such as nanotechnology-based formulations, have opened new possibilities for enhancing the efficacy and targeted delivery of this compound, addressing common challenges with natural product bioavailability.

In the context of nutraceutical applications, Sitoindoside II shows promise as a functional ingredient in dietary supplements and health foods. Its potential to support cardiovascular health and cellular protection against oxidative stress makes it particularly relevant in today's health-conscious market. Manufacturers are exploring its incorporation into formulations targeting healthy aging, stress management, and metabolic support, responding to consumer demand for evidence-based natural products.

Quality control and standardization of Sitoindoside II preparations remain critical considerations. Analytical techniques such as HPLC and mass spectrometry are employed to ensure compound purity and batch consistency, addressing concerns about natural product variability. These measures are essential for maintaining product efficacy and safety profiles, particularly as interest grows in standardized herbal extracts for clinical applications.

Looking ahead, the research landscape for Sitoindoside II (CAS No. 53657-29-7) appears promising. Ongoing studies are exploring its potential in neuroprotection, gut health, and endocrine regulation, reflecting the compound's diverse biological activities. As the scientific community continues to unravel its mechanisms and applications, Sitoindoside II stands poised to make significant contributions to natural product pharmacology and personalized medicine approaches in the coming years.